1-(4-chlorophenyl)-3-(3-methoxyphenyl)tetrahydro-1H-thieno[3,4-d]imidazole-2(3H)-thione 5,5-dioxide

• IUPAC Name: 1-(4-chlorophenyl)-3-(3-methoxyphenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazole-2-thione
• InChI: InChI=1S/C18H17ClN2O3S2/c1-24-15-4-2-3-14(9-15)21-17-11-26(22,23)10-16(17)20(18(21)25)13-7-5-12(19)6-8-13/h2-9,16-17H,10-11H2,1H3
• InChI Key: DTAQZFOBIYLSDS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C3CS(=O)(=O)CC3N(C2=S)C4=CC=C(C=C4)Cl
• Molecular Formula: C18H17ClN2O3S2
• Molecular Weight: 408.9 g/mol
• CAS No.: 620589-94-8

Description

1-(4-chlorophenyl)-3-(3-methoxyphenyl)tetrahydro-1H-thieno[3,4-d]imidazole-2(3H)-thione 5,5-dioxide is a useful research compound. Its molecular formula is C18H17ClN2O3S2 and its molecular weight is 408.92. The purity is usually 95%.
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Scientific Research Applications

Structural and Electronic Properties

The study of electronic properties of related compounds, such as 1-methyl-4-phenyl-1H-tetrazole-5(4H)-thiones, reveals insights into the impact of substituents on electronic absorption spectra and the underlying molecular structure. These findings are crucial for understanding how variations in molecular structure affect the electronic properties, which is essential for designing materials with specific optical or electronic functions (Rayat et al., 2009).

Molecular and Crystal Structures

Research on similar heterocyclic compounds, such as 1-(2-Methoxyphenyl)-1,4-Dihydro-5H-Tetrazole-5-Thione and its complex with Cd(II), provides valuable insights into their molecular and crystal structures. Such studies are pivotal for the development of new materials with potential applications in catalysis, molecular recognition, and as components of crystalline materials with specific properties (Askerov et al., 2019).

Luminescence and Magnetism

Investigations into the luminescence and magnetism of metal-organic frameworks (MOFs) derived from emissive terthiophene-based imidazole linkers demonstrate the potential of utilizing such compounds in the design of materials that exhibit both luminescent properties and magnetic behaviors. This duality of function makes them candidates for applications in sensing, information storage, and optoelectronic devices (Wang et al., 2021).

Non-linear Optical Properties

The synthesis and exploration of novel tetra substituted imidazole derivatives shed light on their potential applications in non-linear optics (NLO). Through synergistic experimental-computational analysis, these compounds have been shown to possess significant non-linear optical properties, making them suitable for applications in optical modulation, telecommunication, and information processing (Ahmad et al., 2018).

Anion Recognition and Sensing

The development of imidazole-based bisphenol compounds for anion recognition demonstrates the utility of such molecules in sensing applications. These compounds' ability to form stable complexes with anions through hydrogen bonding and electrostatic interactions makes them useful for environmental monitoring and the detection of biologically relevant anions (Nath & Baruah, 2012).